Cas no 2229287-93-6 (2-(morpholin-3-yl)quinoxaline)

• Product Name: 2-(morpholin-3-yl)quinoxaline
• CAS No: 2229287-93-6
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 6455296
• PubChem ID: 165755431
• Update Time: 2025-10-19

2-(morpholin-3-yl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-3-yl)quinoxaline
• EN300-1823033
• 2229287-93-6

• Inchi： 1S/C12H13N3O/c1-2-4-10-9(3-1)14-7-11(15-10)12-8-16-6-5-13-12/h1-4,7,12-13H,5-6,8H2
• InChI Key： XBMGVCBSUQZUGP-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC3C=CC=CC=3N=2)C1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47Ų

Additional information on 2-(morpholin-3-yl)quinoxaline

2-(Morpholin-3-yl)quinoxaline: A Promising Compound in the Field of Medicinal Chemistry

2-(Morpholin-3-yl)quinoxaline (CAS No. 2229287-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its quinoxaline core and morpholine substituent, exhibits a range of biological activities that make it a promising candidate for further research and development.

The quinoxaline scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological properties, including antimicrobial, antiviral, and anticancer activities. The introduction of a morpholine group at the 2-position of the quinoxaline ring adds a new dimension to the compound's pharmacological profile. Morpholine is a versatile nitrogen-containing heterocycle that can enhance the solubility and bioavailability of the parent compound, making it an attractive moiety for drug design.

Recent studies have highlighted the potential of 2-(morpholin-3-yl)quinoxaline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 2-(morpholin-3-yl)quinoxaline has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate the activity of certain enzymes involved in neuroinflammation and oxidative stress. These findings suggest that 2-(morpholin-3-yl)quinoxaline may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(morpholin-3-yl)quinoxaline have also been investigated to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

To further explore the therapeutic potential of 2-(morpholin-3-yl)quinoxaline, several research groups are currently conducting preclinical studies to evaluate its efficacy in animal models of various diseases. These studies aim to provide a comprehensive understanding of the compound's safety and efficacy before advancing it to clinical trials. The results from these studies are anticipated to provide valuable insights into the mechanisms underlying the biological activities of 2-(morpholin-3-yl)quinoxaline.

In conclusion, 2-(morpholin-3-yl)quinoxaline (CAS No. 2229287-93-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.